![molecular formula C15H19BO3 B6222679 (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal CAS No. 2101285-79-2](/img/no-structure.png)
(2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal
Overview
Description
(2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal, also known as TMDD, is a novel boron-containing aldehyde that has become increasingly popular in the scientific community due to its potential applications in synthetic chemistry, biological research, and drug discovery. TMDD has been found to possess a wide range of properties, including high solubility in water, low toxicity, and low reactivity. This makes it an ideal reagent for organic synthesis and biological research. Its unique structure also makes it an attractive target for drug discovery, as its boron-containing moiety may be used to create novel compounds with desirable pharmacological properties.
Scientific Research Applications
(2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and biochemistry. In organic synthesis, (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal has been used as a reagent for the synthesis of various heterocyclic compounds. In drug discovery, (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal has been used as a starting material for the synthesis of novel compounds with potential therapeutic properties. In biochemistry, (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal has been used to study the interactions between proteins and small molecules, and to investigate the effects of boron-containing compounds on enzyme activity.
Mechanism of Action
The mechanism of action of (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal is not yet fully understood. However, it is believed that the boron-containing moiety of (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal is responsible for its biological activity. The boron atom is believed to interact with proteins, enzymes, and other biological molecules, leading to changes in their structure and function. In addition, the presence of the aldehyde moiety may also play a role in the biological activity of (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal, as aldehydes are known to interact with proteins and enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal are still being studied. However, it is believed that (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal may have a variety of effects, including the inhibition of enzymes, the modulation of protein activity, and the regulation of gene expression. In addition, (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal may also have anti-inflammatory and anti-cancer properties, although this is still being investigated.
Advantages and Limitations for Lab Experiments
The main advantage of using (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal in laboratory experiments is its low toxicity and high solubility in water. This makes it an ideal reagent for organic synthesis, biological research, and drug discovery. Additionally, its unique structure makes it an attractive target for drug discovery, as its boron-containing moiety may be used to create novel compounds with desirable pharmacological properties. However, one limitation of (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal is that it is not very stable, and can easily decompose in the presence of light and heat.
Future Directions
The potential applications of (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal are still being explored, and there are numerous possible future directions for research. These include the development of new synthetic methods for the preparation of (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal and its derivatives, the investigation of its biochemical and physiological effects, and the exploration of its potential therapeutic applications. Additionally, further research into the mechanism of action of (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal and its boron-containing moiety is needed in order to better understand its biological activity. Finally, the development of new analytical methods for the detection and quantification of (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal in biological samples is also needed in order to facilitate its use in drug discovery and other research applications.
Synthesis Methods
(2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal can be synthesized from the reaction of 4-methylbenzaldehyde with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base such as triethylamine. The reaction proceeds through a Michael addition, with the formation of an enamine intermediate, followed by an intramolecular aldol condensation. The resulting product is a white solid that can be isolated in high yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal involves the reaction of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde with propargyl bromide in the presence of a base to form the corresponding propargyl ether. The propargyl ether is then subjected to a Wittig reaction with an appropriate phosphonium ylide to yield the desired product.", "Starting Materials": [ "4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde", "propargyl bromide", "base", "phosphonium ylide" ], "Reaction": [ "Step 1: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is reacted with propargyl bromide in the presence of a base, such as potassium carbonate, in an aprotic solvent, such as DMF, at room temperature for several hours to form the corresponding propargyl ether.", "Step 2: The propargyl ether is then subjected to a Wittig reaction with an appropriate phosphonium ylide, such as (2-methoxyphenyl)triphenylphosphonium bromide, in the presence of a base, such as potassium tert-butoxide, in an aprotic solvent, such as THF, at room temperature for several hours to yield the desired product, (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal." ] } | |
CAS RN |
2101285-79-2 |
Product Name |
(2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enal |
Molecular Formula |
C15H19BO3 |
Molecular Weight |
258.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
